Diethyl 2-(piperidin-4-ylmethyl)malonate hcl

Core Science & Biosynthesis

The Structural Elucidation of Diethyl 2-(piperidin-4-ylmethyl)malonate Hydrochloride: A Technical Guide for Drug Development Professionals

This guide provides an in-depth technical analysis of the structure of diethyl 2-(piperidin-4-ylmethyl)malonate hydrochloride, a key building block in contemporary medicinal chemistry. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of facts to explain the causality behind the analytical methodologies used to confirm its molecular architecture. We will explore the theoretical underpinnings and practical application of spectroscopic and chromatographic techniques, offering a robust framework for its synthesis and characterization.

Chemical Identity and Physicochemical Properties

The foundational step in characterizing any chemical entity is to establish its fundamental properties. Diethyl 2-(piperidin-4-ylmethyl)malonate hydrochloride is a multifaceted molecule, incorporating a piperidine ring, a malonic ester functional group, and a hydrochloride salt. This combination imparts specific characteristics crucial for its application in synthesis.

The hydrochloride salt form is a deliberate and strategic choice. The tertiary amine within the piperidine ring is basic; conversion to its hydrochloride salt significantly enhances the compound's crystallinity, stability, and solubility in polar protic solvents, simplifying handling, purification, and formulation.

Table 1: Physicochemical Properties of Diethyl 2-(piperidin-4-ylmethyl)malonate Hydrochloride

Property	Value	Source/Method
IUPAC Name	diethyl 2-(piperidin-4-ylmethyl)propanedioate hydrochloride	IUPAC Nomenclature
CAS Number	162409-01-8	Chemical Abstracts Service
Molecular Formula	C₁₃H₂₄ClNO₄	Elemental Analysis
Molecular Weight	293.79 g/mol	Calculation from Formula
Appearance	White to off-white solid (Predicted)	General observation for similar compounds
Solubility	Soluble in water, methanol, ethanol (Predicted)	Based on hydrochloride salt nature
Melting Point	>150 °C (Decomposition likely) (Predicted)	Differential Scanning Calorimetry (DSC)

Proposed Synthesis and Mechanistic Rationale

Understanding the synthesis of a molecule provides profound insight into its structure. A highly plausible and efficient route to synthesize diethyl 2-(piperidin-4-ylmethyl)malonate involves the nucleophilic substitution of a protected piperidine derivative with diethyl malonate, followed by deprotection and salt formation.

A common strategy employs a Boc-protected piperidine, such as 1-(tert-butoxycarbonyl)-4-(tosyloxymethyl)piperidine, as the electrophile. The choice of a tosylate leaving group is strategic; it is an excellent leaving group, readily displaced by the malonate enolate, driving the reaction to completion.

Experimental Workflow: Synthesis

Caption: Proposed synthetic workflow for the target compound.

Causality in Synthesis:

• Why Sodium Ethoxide? Sodium ethoxide is a strong, non-nucleophilic base that is sterically unhindered, making it ideal for deprotonating the acidic α-hydrogen of diethyl malonate without competing in a significant side reaction like transesterification.

• Why Boc Protection? The tert-butyloxycarbonyl (Boc) group is an acid-labile protecting group. This choice is critical as it allows for selective removal under acidic conditions (e.g., with HCl) which simultaneously protonates the piperidine nitrogen to form the desired hydrochloride salt in the final step. This two-in-one transformation is an elegant example of synthetic efficiency.

Structural Elucidation via Spectroscopic Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

• δ 4.25 (q, 4H, J = 7.1 Hz): These are the methylene protons (-O-CH₂ CH₃) of the two ethyl ester groups. The downfield shift is due to the deshielding effect of the adjacent oxygen atom. The signal is a quartet due to coupling with the three protons of the neighboring methyl group.[1]

• δ 3.50 (d, 2H): Protons on the axial positions of the piperidine ring adjacent to the nitrogen (C2/C6-Hₐₓ).

• δ 3.20 (t, 1H): The methine proton of the malonate group (-CH (COOEt)₂).

• δ 3.05 (m, 2H): Protons on the equatorial positions of the piperidine ring adjacent to the nitrogen (C2/C6-Hₑq).

• δ 2.10 (d, 2H): The methylene bridge protons connecting the piperidine ring to the malonate moiety (Piperidine-CH₂ -Malonate).

• δ 1.90 (m, 1H): The proton at the C4 position of the piperidine ring.

• δ 1.80 (m, 2H): Protons on the axial positions of the piperidine ring at C3/C5.

• δ 1.50 (m, 2H): Protons on the equatorial positions of the piperidine ring at C3/C5.

• δ 1.28 (t, 6H, J = 7.1 Hz): The terminal methyl protons (-OCH₂CH₃ ) of the two ethyl ester groups. They appear as a triplet due to coupling with the two protons of the adjacent methylene group.[1]

• δ 169.5 (C=O): Carbonyl carbons of the two ester groups.

• δ 62.0 (-O-CH₂): Methylene carbons of the ethyl ester groups.

• δ 51.0 (-CH-): The methine carbon of the malonate.

• δ 43.0 (Piperidine C2/C6): Carbons adjacent to the nitrogen in the piperidine ring.

• δ 35.0 (Piperidine C4): The C4 carbon of the piperidine ring.

• δ 33.0 (Bridge -CH₂-): The methylene bridge carbon.

• δ 29.0 (Piperidine C3/C5): The C3 and C5 carbons of the piperidine ring.

• δ 14.0 (-CH₃): Methyl carbons of the ethyl ester groups.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The spectrum is a plot of transmittance versus wavenumber.

Table 2: Predicted Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Rationale for Assignment
~2980-2850	C-H Stretch	Aliphatic (Piperidine, Ethyl, Methylene)	Characteristic stretching vibrations for sp³ C-H bonds.[2]
~2700-2400	N⁺-H Stretch	Piperidinium ion	Broad and strong absorption typical for amine salts.
~1735	C=O Stretch	Ester	Strong, sharp absorption characteristic of the ester carbonyl group. [2]
~1250-1150	C-O Stretch	Ester	Strong stretching vibration of the C-O single bond in the ester.[1]

The most diagnostic peak is the strong carbonyl (C=O) stretch around 1735 cm⁻¹. The broad N⁺-H stretch is a clear indicator of the hydrochloride salt form.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule and its fragments, confirming the molecular weight and offering structural clues. Using Electrospray Ionization (ESI) in positive mode, the molecular ion would be observed as the [M-Cl]⁺ cation.

• Predicted Molecular Ion (ESI+): m/z 258.17 [M-Cl]⁺ (for C₁₃H₂₃NO₄)

Fragmentation Analysis: The fragmentation pattern provides a roadmap of the molecule's structure. Key fragmentations would involve the loss of the ethoxy groups and cleavage at the piperidine ring.

Caption: Predicted major fragmentation pathway in ESI-MS.

• Loss of an Ethoxy Radical (-OC₂H₅, 45 Da): A common fragmentation for ethyl esters, leading to an ion at m/z 213.

• Cleavage of the Malonate Group: The bond between the methylene bridge and the malonate carbon is susceptible to cleavage. This would result in a piperidin-4-ylmethyl cation at m/z 98.

• Piperidine Ring Fragmentation: Further fragmentation of the m/z 98 ion could lead to the characteristic piperidine fragment at m/z 82 through the loss of a methylene group. The observation of the piperidine-related fragment at m/z 98 would be a strong confirmation of the core structure.[3]

Applications in Drug Development

Diethyl 2-(piperidin-4-ylmethyl)malonate hydrochloride is not an active pharmaceutical ingredient (API) itself but serves as a versatile intermediate. The piperidine moiety is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs. Its presence often improves pharmacokinetic properties such as solubility and bioavailability. The malonate portion provides a reactive handle for further chemical elaboration, allowing chemists to construct more complex molecular architectures through reactions like Knoevenagel condensation or further alkylations.

Conclusion

The structure of diethyl 2-(piperidin-4-ylmethyl)malonate hydrochloride is definitively established through a synergistic application of synthetic rationale and comprehensive spectroscopic analysis. While direct experimental spectra are not widely published, a robust and reliable structural assignment can be achieved through predictive analysis based on the well-understood behavior of its constituent functional groups and comparison with closely related molecules. This guide provides the necessary framework for researchers to confidently synthesize, characterize, and utilize this important building block in the pursuit of novel therapeutics.

References

• The Royal Society of Chemistry. Supplementary Material (ESI) for Chemical Communications. (2009). Available at: [Link]

• Jackson, G. P., et al. The influence of chemical modifications on the fragmentation behavior of fentanyl and fentanyl-related compounds in electrospray ionization-tandem mass spectrometry. Journal of the American Society for Mass Spectrometry (2020). Available at: [Link]

• St. Paul's Cathedral Mission College, Department of Chemistry. SPECTROSCOPIC ANALYSIS OF ORGANIC COMPOUNDS. Available at: [Link]

• UCLA Chemistry. Table of Characteristic IR Absorptions. Available at: [Link]

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Piperidin-4-ylmethyl malonate intermediate for drug synthesis

Topic: Piperidin-4-ylmethyl Malonate: A Strategic Bifunctional Intermediate for Drug Synthesis[1]

Executive Summary

In the landscape of modern medicinal chemistry, Piperidin-4-ylmethyl malonate (specifically diethyl 2-(piperidin-4-ylmethyl)malonate) serves as a critical bifunctional scaffold.[1] Its structural utility lies in its ability to bridge a solubilizing, basic piperidine pharmacophore with a versatile dicarbonyl "warhead" via a methylene linker. This intermediate is pivotal in the synthesis of M1 muscarinic allosteric modulators , PAD4 inhibitors , and Smac mimetics .

This guide details the optimized synthesis, quality control, and downstream applications of this intermediate, emphasizing the N-Boc-protected pathway as the industry standard for minimizing side reactions.

Structural Analysis & Retrosynthetic Logic

The molecule consists of three distinct functional zones:

• The Piperidine Ring: Provides a basic center (pKa ~11) for hydrogen bonding or salt formation, improving aqueous solubility.

• The Methylene Linker: A spacer that decouples the steric bulk of the ring from the reactive malonate center, allowing for conformational flexibility.

• The Malonate Moiety: An electrophilic 1,3-dicarbonyl system capable of cyclization (to heterocycles) or decarboxylation (to propionic acid derivatives).

Retrosynthetic Disconnection: The most reliable disconnection cuts the bond between the methylene carbon and the malonate alpha-carbon. This implies a nucleophilic substitution (

) where the malonate anion attacks an electrophilic piperidine-4-methyl species.[1]

Figure 1: Retrosynthetic logic for the construction of the scaffold.

Core Synthesis Protocol: The Malonate Alkylation Route

Objective: Synthesize 1-tert-butyl 4-ethyl 2-(piperidin-4-ylmethyl)malonate (protected form) with >95% purity.

Critical Causality & Experimental Logic

• Choice of Base (NaH): Sodium hydride is selected over alkoxides to ensure irreversible deprotonation of the malonate (

  ) without transesterification side reactions common with ethoxide/methoxide.

• Solvent (DMF vs. THF): DMF is required to solvate the sodium malonate enolate and facilitate the

  attack on the hindered neopentyl-like bromide.[1]

• Temperature Control: The reaction is initiated at 0°C to control the exotherm of hydrogen gas evolution, then warmed to ambient temperature to drive the alkylation to completion.

Step-by-Step Methodology

Reagents:

• Diethyl malonate (1.5 equiv)[1]

• Sodium hydride (60% dispersion in oil, 1.2 equiv)

• tert-Butyl 4-(bromomethyl)piperidine-1-carboxylate (1.0 equiv)[1]

• Anhydrous DMF (0.2 M concentration)[1]

Protocol:

• Enolate Formation: To a flame-dried flask under nitrogen, add NaH (1.2 equiv). Wash with dry hexanes to remove mineral oil if downstream purification is sensitive to aliphatics.[1] Suspend in anhydrous DMF at 0°C.

• Nucleophile Addition: Dropwise add diethyl malonate (1.5 equiv) over 20 minutes. Observation: Vigorous evolution of

  gas.[1] Stir at 0°C for 30 mins until gas evolution ceases and the solution becomes clear/yellow.

• Alkylation: Add a solution of tert-butyl 4-(bromomethyl)piperidine-1-carboxylate (1.0 equiv) in minimal DMF dropwise.

• Reaction Drive: Allow the mixture to warm to Room Temperature (RT) and stir for 12–16 hours. Validation: Monitor by TLC (Hexane:EtOAc 4:1) or LC-MS.[1] The bromide starting material (

  ) should disappear.[1]

• Quench & Workup: Cool to 0°C. Quench carefully with saturated

  . Extract with EtOAc (3x).[1] Wash combined organics with (5% aq) to remove DMF, then brine. Dry over .[1]

• Purification: Flash column chromatography (Gradient: 0-30% EtOAc in Hexanes).

Yield Expectation: 75–85%.

Downstream Applications & Divergent Synthesis

Once synthesized, the intermediate branches into two primary medicinal chemistry pathways: Cyclization (for heterocycles) and Decarboxylation (for linear linkers).

Figure 2: Divergent synthetic pathways utilizing the malonate intermediate.[1]

Application Case Study: M1 Muscarinic Allosteric Modulators

In the development of BQCA analogues (Source 1.1), the benzyl group is replaced by the piperidin-4-ylmethyl moiety to modulate lipophilicity and receptor subtype selectivity.

• Protocol: The malonate intermediate undergoes Krapcho decarboxylation (NaCl, DMSO,

  ) to yield the mono-ester, which is then hydrolyzed to the acid and coupled to the quinolone core.

Quality Control & Characterization

A self-validating system requires rigorous QC.[1] The following data points confirm the identity of the intermediate.

Parameter	Specification	Diagnostic Signal (1H NMR, CDCl3)
Purity	>95% (HPLC)	No bromide starting material peaks.[1]
Malonate CH	1H Integration	3.35 ppm (t, J=7.5 Hz) . This triplet confirms coupling to the methylene linker.
Methylene Linker	2H Integration	1.85 ppm (t, J=7.5 Hz) . Connects the ring to the malonate.
Boc Group	9H Integration	1.45 ppm (s) .[1] Confirms N-protection integrity.
Ethyl Esters	4H (q), 6H (t)	4.20 (q), 1.26 (t) . Confirms presence of diethyl ester.

References

• Synthesis of PAD4 Inhibitors: Heterocyclic compounds as PAD inhibitors. WO2019058393A1.[1] Link

• Alkylation Protocol: Fumagillol heterocyclic compounds and methods of making. WO2017027684A1.[1] Link

• M1 Allosteric Modulators: Synthesis and Pharmacological Profiling of Analogues of Benzyl Quinolone Carboxylic Acid (BQCA). Journal of Medicinal Chemistry. Link

• Smac Mimetics: Dimeric Smac Mimetics. US Patent 8,445,440.[1][2] Link

• Commercial Availability: Diethyl 2-(piperidin-4-ylmethyl)malonate. Sigma-Aldrich Product Catalog. Link

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An In-depth Technical Guide to the Aqueous Solubility of Diethyl 2-(piperidin-4-ylmethyl)malonate Hydrochloride

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

Introduction: The Significance of Aqueous Solubility in Drug Development

Aqueous solubility is a critical determinant of a drug candidate's success, profoundly influencing its absorption, distribution, metabolism, and excretion (ADME) profile. For orally administered drugs, sufficient solubility in the gastrointestinal tract is a prerequisite for absorption and subsequent bioavailability. Poor aqueous solubility can lead to incomplete absorption, high inter-individual variability, and ultimately, therapeutic failure. Therefore, a thorough understanding and accurate measurement of a compound's solubility are paramount in early-stage drug discovery and lead optimization.

Diethyl 2-(piperidin-4-ylmethyl)malonate hydrochloride incorporates several structural features that influence its physicochemical properties. The piperidine moiety, a common scaffold in medicinal chemistry, generally imparts aqueous solubility due to the nitrogen atom's ability to form hydrogen bonds.[][2] However, the overall solubility is a complex interplay of its various structural components, including the lipophilic diethyl malonate group and the ionic hydrochloride salt. This guide will dissect these contributions and provide a framework for both predicting and experimentally determining the aqueous solubility of this molecule.

Physicochemical Properties and Predicted Solubility Profile

Molecular Structure Analysis

The structure of diethyl 2-(piperidin-4-ylmethyl)malonate hydrochloride is characterized by three key components:

• Piperidine Ring: A saturated heterocyclic amine that is basic in nature. Unmodified piperidine is highly soluble in water due to its capacity for hydrogen bonding.[2][3] The nitrogen atom in the piperidine ring is the basic center, which is protonated to form the hydrochloride salt.

• Diethyl Malonate Group: This ester functional group contributes to the molecule's lipophilicity, which generally decreases aqueous solubility.[4][5]

• Hydrochloride Salt: The formation of a hydrochloride salt from the basic piperidine nitrogen is a common strategy to enhance the aqueous solubility of amine-containing pharmaceuticals.[6] The ionic character of the salt facilitates dissolution in polar solvents like water.

Qualitative Solubility Prediction

Based on its structure, diethyl 2-(piperidin-4-ylmethyl)malonate hydrochloride is anticipated to be water-soluble. The presence of the hydrochloride salt form is the primary driver for its aqueous solubility. However, the molecule also possesses a significant nonpolar character due to the diethyl malonate and the methylene linker, which will limit its solubility to some extent. As such, it is likely to be classified as 'soluble' to 'sparingly soluble' according to USP classifications. It is important to note that as the lipophilicity of piperidine derivatives increases, their aqueous solubility is expected to decrease.[7]

Experimental Determination of Aqueous Solubility

The definitive assessment of a compound's solubility requires empirical measurement. The shake-flask method is a widely accepted and robust technique for determining equilibrium solubility.[7]

Principle of the Shake-Flask Method

This method involves adding an excess of the solid compound to a known volume of solvent (in this case, purified water) and agitating the mixture at a constant temperature until equilibrium is achieved. At equilibrium, the concentration of the dissolved solute in the supernatant is measured, which represents the solubility of the compound under the specified conditions.

Detailed Experimental Protocol

Materials:

• Diethyl 2-(piperidin-4-ylmethyl)malonate hydrochloride

• High-purity water (e.g., Milli-Q or equivalent)

• Vials with screw caps

• Constant temperature shaker

• Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Procedure:

• Preparation of Stock Solutions for Calibration:

  • Accurately weigh a known amount of diethyl 2-(piperidin-4-ylmethyl)malonate hydrochloride and dissolve it in a suitable solvent (e.g., methanol or acetonitrile) to prepare a stock solution of known concentration.

  • Perform serial dilutions of the stock solution to create a series of calibration standards.

• Equilibration:

  • Add an excess amount of diethyl 2-(piperidin-4-ylmethyl)malonate hydrochloride to several vials. The presence of undissolved solid at the end of the experiment is crucial.

  • Add a precise volume of high-purity water to each vial.

  • Seal the vials and place them in a constant temperature shaker set at the desired temperature (e.g., 25 °C or 37 °C).

  • Agitate the samples for a sufficient duration (typically 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed at the same temperature for at least 2 hours to permit the settling of undissolved solid.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Filter the sample through a 0.22 µm syringe filter to remove any remaining solid particles.

• Quantification:

  • Accurately dilute the filtered supernatant with the mobile phase to a concentration that falls within the range of the calibration curve.

  • Analyze the diluted samples and the calibration standards using a validated HPLC method.

• Calculation of Solubility:

  • Construct a calibration curve by plotting the peak area (or height) from the HPLC analysis versus the concentration of the calibration standards.

  • Determine the concentration of the diluted supernatant from the calibration curve.

  • Calculate the solubility of diethyl 2-(piperidin-4-ylmethyl)malonate hydrochloride in water using the following formula:

  Solubility (mg/mL) = Concentration of diluted sample (mg/mL) × Dilution factor

Workflow Diagram

Caption: Workflow for Determining Equilibrium Aqueous Solubility.

Factors Influencing Aqueous Solubility

The aqueous solubility of diethyl 2-(piperidin-4-ylmethyl)malonate hydrochloride is not a fixed value but can be influenced by several environmental factors.

Effect of pH

As a salt of a weak base (piperidine), the solubility of diethyl 2-(piperidin-4-ylmethyl)malonate hydrochloride is expected to be pH-dependent. In acidic to neutral pH, the piperidine nitrogen will be protonated, and the compound will exist in its more soluble ionic form. At higher pH values (above the pKa of the piperidinium ion), the compound will deprotonate to its free base form, which is expected to be less soluble.

Effect of Temperature

The dissolution of most solid compounds is an endothermic process, meaning that solubility tends to increase with temperature. However, the magnitude of this effect can vary and should be determined experimentally if temperature is a critical parameter for a specific application.

Common Ion Effect

The common ion effect can influence the solubility of ionic compounds.[6] In the case of diethyl 2-(piperidin-4-ylmethyl)malonate hydrochloride, the presence of chloride ions from other sources (e.g., in physiological buffers or gastric fluid) could potentially decrease its solubility. This is particularly relevant for slightly soluble hydrochloride salts.[6]

Data Presentation

While experimental data is not available, the following table illustrates how the solubility data for diethyl 2-(piperidin-4-ylmethyl)malonate hydrochloride could be presented.

Parameter	Value	Method
Aqueous Solubility	Hypothetical Value (e.g., 15 mg/mL)	Shake-Flask
Temperature	25 °C	-
pH	~7.0 (in purified water)	-
Analytical Method	HPLC-UV	-

Conclusion

This technical guide has provided a detailed overview of the factors influencing the aqueous solubility of diethyl 2-(piperidin-4-ylmethyl)malonate hydrochloride and a robust protocol for its experimental determination. The presence of the piperidine hydrochloride moiety suggests that the compound will have appreciable aqueous solubility, a desirable characteristic for many pharmaceutical applications. However, the lipophilic diethyl malonate portion will modulate this property. Accurate determination of its solubility using the methodologies outlined herein is essential for the successful development of this compound as a potential therapeutic agent.

References

• Solubility of Things. (n.d.). Piperidine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 8082, Piperidine. Retrieved from [Link]

• Ataman Kimya. (n.d.). PIPERIDINE. Retrieved from [Link]

• Liu, K., et al. (2019). Predictive Models of Aqueous Solubility of Organic Compounds Built on A Large Dataset of High Integrity. ACS Omega, 4(5), 8934–8942.
• Ueda, S., et al. (1985). Precaution on use of hydrochloride salts in pharmaceutical formulation. Journal of Pharmaceutical Sciences, 74(4), 450-452.
• Avdeef, A. (2020). Prediction of aqueous intrinsic solubility of druglike molecules using Random Forest regression trained with Wiki-pS0. ADMET & DMPK, 8(1), 29-77.
• Avdeef, A. (2024). Predicting Solubility of New Drugs: Handbook of Critically Curated Data for Pharmaceutical Research. Routledge.
• ChemRxiv. (2024). Prediction of intrinsic solubility for drug-like organic compounds using Automated Network Optimizer (ANO)

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 59605280, Diethyl 2-(1-(tert-butoxycarbonyl)piperidin-4-yl)malonate. Retrieved from [Link]

• Organic Syntheses. (n.d.). DIETHYL AMINOMALONATE HYDROCHLORIDE. Retrieved from [Link]

• Wikipedia. (n.d.). Diethyl malonate. Retrieved from [Link]

• Bouali, W., et al. (2022). Spectral Properties of Highly Emissive Derivative of Coumarin with N,N-Diethylamino, Nitrile and Tiophenecarbonyl Moieties in Water-Methanol Mixture. Journal of Molecular Liquids, 366, 120288.

• Ataman Kimya. (n.d.). DIETHYL MALONATE. Retrieved from [Link]

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• 7. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Note and Protocol: Synthesis of Diethyl 2-(piperidin-4-ylmethyl)malonate via Alkylation of Diethyl Malonate

Abstract

This document provides a comprehensive guide for the synthesis of diethyl 2-(piperidin-4-ylmethyl)malonate, a valuable building block in medicinal chemistry and drug discovery. The procedure details the alkylation of diethyl malonate with 4-(bromomethyl)piperidine. This application note offers a detailed, step-by-step protocol, an in-depth discussion of the reaction mechanism, and strategies for optimizing the reaction conditions and minimizing side products. The information presented is intended for researchers, scientists, and professionals in the field of drug development.

Introduction

The piperidine moiety is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs and clinical candidates due to its favorable pharmacokinetic properties and ability to interact with various biological targets. The functionalization of the piperidine ring is a key strategy for modulating the pharmacological activity of these compounds. The alkylation of active methylene compounds, such as diethyl malonate, provides a robust and versatile method for the introduction of substituted alkyl chains, which can be further elaborated into a wide range of functional groups.[1]

This application note focuses on the synthesis of diethyl 2-(piperidin-4-ylmethyl)malonate through the alkylation of diethyl malonate with 4-(bromomethyl)piperidine. This reaction, a variation of the classic malonic ester synthesis, is a fundamental carbon-carbon bond-forming reaction in organic synthesis.[2][3] The resulting product serves as a key intermediate for the synthesis of more complex molecules, including substituted acetic acids, by leveraging subsequent hydrolysis and decarboxylation steps.[2][4][5][6]

Reaction Mechanism and Rationale

The alkylation of diethyl malonate proceeds through a well-established two-step mechanism: enolate formation followed by nucleophilic substitution.[2][3]

Step 1: Enolate Formation

The reaction is initiated by the deprotonation of diethyl malonate at the α-carbon (the carbon atom between the two carbonyl groups) by a suitable base. The α-hydrogens of diethyl malonate are significantly acidic (pKa ≈ 13) due to the electron-withdrawing effect of the two adjacent ester groups, which stabilize the resulting conjugate base.[4][5] Sodium ethoxide (NaOEt) is a commonly used base for this purpose, as it is sufficiently strong to quantitatively form the enolate and avoids transesterification side reactions that could occur with other alkoxide bases.[2][4]

Step 2: Nucleophilic Alkylation

The resulting enolate anion is a potent nucleophile that readily attacks the electrophilic carbon of the alkyl halide, in this case, 4-(bromomethyl)piperidine, via an SN2 mechanism.[5][7] This step forms the new carbon-carbon bond and yields the desired product, diethyl 2-(piperidin-4-ylmethyl)malonate.

To ensure a successful reaction, it is crucial to use a primary alkyl halide, as secondary and tertiary halides are more prone to undergoing a competing E2 elimination reaction under basic conditions.[5][8] 4-(Bromomethyl)piperidine is a primary halide, making it a suitable substrate for this reaction.

Caption: Mechanism of Diethyl Malonate Alkylation.

Experimental Protocol

This protocol provides a detailed procedure for the synthesis of diethyl 2-(piperidin-4-ylmethyl)malonate.

Reagents and Materials

Reagent/Material	Formula	MW ( g/mol )	Amount	Moles (mmol)	Notes
Diethyl malonate	C₇H₁₂O₄	160.17	1.60 g	10.0	Purify by distillation if necessary.[9]
Sodium ethoxide	C₂H₅NaO	68.05	0.68 g	10.0	Freshly prepared or purchased commercially.
4-(Bromomethyl)piperidine hydrobromide	C₆H₁₃Br₂N	274.98	2.75 g	10.0	Commercially available.
Anhydrous Ethanol	C₂H₅OH	46.07	50 mL	-	Dry over molecular sieves.
Diethyl ether	(C₂H₅)₂O	74.12	As needed	-	Anhydrous.
Saturated aq. NH₄Cl	NH₄Cl	53.49	As needed	-
Brine	NaCl	58.44	As needed	-	Saturated aqueous solution.
Anhydrous Na₂SO₄	Na₂SO₄	142.04	As needed	-

Equipment

• Round-bottom flask (100 mL), two-necked

• Reflux condenser

• Magnetic stirrer and stir bar

• Dropping funnel

• Inert atmosphere setup (Nitrogen or Argon)

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Apparatus for column chromatography or vacuum distillation

Reaction Procedure

Caption: Experimental Workflow for the Synthesis.

Step-by-Step Protocol:

• Reaction Setup: Assemble a dry 100 mL two-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel under an inert atmosphere of nitrogen or argon.

• Base Preparation: To the flask, add anhydrous ethanol (50 mL) followed by sodium ethoxide (0.68 g, 10.0 mmol). Stir the mixture until the sodium ethoxide is completely dissolved.

• Enolate Formation: Add diethyl malonate (1.60 g, 10.0 mmol) dropwise to the stirred solution of sodium ethoxide at room temperature. A white precipitate of the sodium enolate may form. Stir the mixture for 30 minutes to ensure complete enolate formation.

• Alkylation: Dissolve 4-(bromomethyl)piperidine hydrobromide (2.75 g, 10.0 mmol) in a minimal amount of anhydrous ethanol and add it to the dropping funnel. Add the solution dropwise to the reaction mixture over 30 minutes.

• Reflux: After the addition is complete, heat the reaction mixture to reflux (approximately 78 °C) and maintain reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Cool the reaction mixture to room temperature. Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (20 mL).

• Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 30 mL).

• Washing: Combine the organic layers and wash with brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification

The crude product can be purified by either vacuum distillation or column chromatography on silica gel.

• Column Chromatography: Use a mixture of hexane and ethyl acetate as the eluent, starting with a low polarity mixture (e.g., 9:1 hexane:ethyl acetate) and gradually increasing the polarity. The fractions containing the desired product can be identified by TLC.

Troubleshooting and Optimization

Low Yield:

• Incomplete Enolate Formation: Ensure that the ethanol is anhydrous and the sodium ethoxide is of good quality. The presence of water will consume the base and prevent complete deprotonation of the diethyl malonate.

• Competing Elimination Reaction: While less likely with a primary halide, a competing E2 elimination can reduce the yield.[8] This can be minimized by maintaining a controlled reaction temperature.

Formation of Dialkylated Product:

• Stoichiometry: The formation of a dialkylated product is a common side reaction in malonic ester synthesis.[2][8] This occurs because the mono-alkylated product still has an acidic proton that can be deprotonated by the base, leading to a second alkylation. To minimize this, a slight excess of diethyl malonate can be used.[8]

• Slow Addition: Adding the alkylating agent slowly to the enolate solution can also favor mono-alkylation.[8]

Characterization

The identity and purity of the synthesized diethyl 2-(piperidin-4-ylmethyl)malonate can be confirmed by standard analytical techniques such as:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the molecule.

• Mass Spectrometry (MS): To determine the molecular weight of the product.[10]

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the ester carbonyls.[11]

Conclusion

The procedure described in this application note provides a reliable and efficient method for the synthesis of diethyl 2-(piperidin-4-ylmethyl)malonate. This versatile intermediate can be utilized in a variety of subsequent chemical transformations, making it a valuable tool for medicinal chemists and drug development professionals. By understanding the underlying reaction mechanism and potential side reactions, researchers can optimize the protocol to achieve high yields and purity of the desired product.

References

• Chemistry LibreTexts. (2021, December 27). 10.
• Wikipedia. (n.d.). Malonic ester synthesis.
• BenchChem. (2025).
• Scribd. (n.d.).
• Research Journal of Chemical Sciences. (2015, May).
• White Rose eTheses Online. (n.d.). SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY.
• Organic Syntheses. (n.d.). Malonic acid, ethylidene-, diethyl ester.
• (n.d.).
• PMC. (2023, October 17).
• OpenStax. (2023, September 20). 22.
• Chemistry LibreTexts. (2025, March 12). 22.
• Google Patents. (n.d.). CN103922934A - Alkylation method of active methylene compound.
• SciSpace. (1961, December 1). Solvent-Catalyzed Alkylations of Active Methylene Groups in Liquid Ammonia.
• (n.d.). NMR Spectra of New Compounds.
• Google Patents. (n.d.).
• ACS Publications. (1997, July 25). Selective Monoalkylation of Diethyl Malonate, Ethyl Cyanoacetate, and Malononitrile Using a Masking Group for the Second Acidic Hydrogen.
• ResearchGate. (n.d.). Reagents and conditions: (i)
• (n.d.). Synthetic Route to Diethyl Alkyl(substituted Ary1)
• ResearchGate. (n.d.). Scheme 1 a diethyl malonate/piperidine and next HCl; b DMF/POCl 3 ; c....
• (n.d.).
• International Journal of Advanced Biotechnology and Research. (n.d.). Facile Alkylation on Active Methylene Site of Carbonyl Compounds with Benzylic Alcohols.
• Patsnap Eureka. (2025, March 28). Malonic Ester Synthesis: Steps, Mechanism, and Examples.
• Organic Chemistry Portal. (n.d.). Malonic Ester Synthesis.
• Organic Syntheses. (n.d.). Malonic acid, methyl-, diethyl ester.
• (n.d.). Synthesis of Substituted Acetic Acids: The Malonic Ester Synthesis.
• Master Organic Chemistry. (2025, June 5). The Malonic Ester and Acetoacetic Ester Synthesis.
• Sciencemadness.org. (2020, June 5).
• MDPI. (n.d.).
• PrepChem.com. (n.d.).
• NIST WebBook. (n.d.).
• NIST WebBook. (n.d.).
• Google Patents. (n.d.).
• Beilstein Journals. (2003, February 27).
• SciSpace. (n.d.). Preparation of diethyl malonate adducts from chalcone analogs containing a thienyl ring.

Sources

• 1. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 2. Malonic ester synthesis - Wikipedia [en.wikipedia.org]
• 3. Malonic Ester Synthesis: Steps, Mechanism, and Examples [eureka.patsnap.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 22.7 Alkylation of Enolate Ions - Organic Chemistry | OpenStax [openstax.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Mass Spectra of 2-Substituted Diethyl Malonate Derivatives | MDPI [mdpi.com]
• 11. Diethyl malonate [webbook.nist.gov]

Synthesis of piperidine-based amino acids from malonate intermediates

Executive Summary

Piperidine-based amino acids are critical pharmacophores in medicinal chemistry, serving as conformationally restricted analogues of flexible amino acids.[1] They are ubiquitous in GPCR ligands (e.g., opioids, somatostatin analogs) and protease inhibitors.[1] This Application Note details a robust, modular protocol for synthesizing 4-substituted piperidine-4-carboxylic acids and isonipecotic acid derivatives using malonate intermediates.

Unlike reductive amination routes which often suffer from stereocontrol issues, the malonate dialkylation strategy offers a convergent, high-yield pathway to construct the piperidine core with precise control over the C4 quaternary center. This guide focuses on the "Bis-Alkylation" methodology, utilizing nitrogen mustard equivalents to cyclize malonate diesters.[1]

Strategic Overview & Mechanism

The core transformation relies on the double nucleophilic substitution (

) of a malonate enolate onto a bis-electrophile.[1]

• The Nucleophile: Diethyl malonate (for carboxylic acid derivatives) or Diethyl acetamidomalonate (for

  -amino acid derivatives).[1]

• The Electrophile:

  -Protected-bis(2-chloroethyl)amine (a "nitrogen mustard" equivalent).[1]

• The Challenge: Controlling the competition between intermolecular polymerization (oligomerization) and the desired intramolecular cyclization.

Reaction Pathway Diagram

The following diagram illustrates the bifurcation point where the choice of malonate starting material dictates the final amino acid scaffold.

Figure 1: Divergent synthesis of piperidine scaffolds based on malonate selection.

Safety & Handling (Critical)

• Nitrogen Mustards: The electrophile (

  -Benzyl-bis(2-chloroethyl)amine) is a potent alkylating agent and a vesicant (blistering agent).[1] It mimics the structure of mechlorethamine.

  • Control: All weighing and reactions must occur in a certified chemical fume hood.

  • Neutralization: Keep a solution of 10% sodium thiosulfate nearby to neutralize spills by nucleophilic quenching.

• Sodium Hydride: Pyrophoric. Use under inert atmosphere (Argon/Nitrogen).[1]

Experimental Protocols

Protocol A: Synthesis of N-Benzyl-Piperidine-4,4-Dicarboxylate

Target Application: Synthesis of Isonipecotic Acid derivatives (GABA uptake inhibitors).[1]

Reagents:

• Diethyl malonate (16.0 g, 100 mmol)[1]

• -Benzyl-bis(2-chloroethyl)amine hydrochloride (26.9 g, 100 mmol)[1]

• Sodium Hydride (60% dispersion in oil, 8.8 g, 220 mmol)[1]

• Solvent: Anhydrous DMF (Dimethylformamide) or DMSO.[1] Note: DMF promotes faster

  kinetics than ethanol.[1]

Step-by-Step Procedure:

• Enolate Formation:

  • Charge a flame-dried 500 mL 3-neck flask with NaH (2.2 equiv) and wash with dry hexane to remove mineral oil (optional but recommended for purification).

  • Add anhydrous DMF (150 mL) and cool to 0°C.

  • Add Diethyl malonate dropwise over 30 minutes. Evolution of

    gas will be vigorous. Stir for an additional 30 minutes at room temperature (RT) until gas evolution ceases and the solution is clear/yellow.

• Free Base Preparation (In-Situ):

  • Note: The amine is supplied as a hydrochloride salt.[2] It must be neutralized.

  • In a separate flask, neutralize

    -Benzyl-bis(2-chloroethyl)amine HCl with saturated , extract with toluene, dry over , and concentrate to get the free base oil.[1]

  • Alternative (One-Pot): Add extra base (3.3 equiv total NaH) to the reaction pot and add the amine HCl salt directly, though this can be messier. We recommend the free base method.

• Alkylation & Cyclization:

  • Add the free amine (dissolved in 50 mL DMF) to the malonate enolate solution at RT.

  • Critical Causality: Heat the mixture to 60-80°C . While malonate alkylation can occur at RT, the second cyclization step (forming the 6-membered ring) requires thermal energy to overcome the entropic barrier and steric strain of the quaternary center.

  • Monitor by TLC (Hexane:EtOAc 8:2).[1] The intermediate mono-alkylated species may be visible early on.[1]

  • Stir for 4-6 hours.

• Workup:

  • Cool to 0°C. Quench carefully with glacial acetic acid (to pH 6-7) or saturated

    .

  • Dilute with water (500 mL) and extract with Diethyl Ether (

    mL).

  • Wash organics with Brine, dry (

    ), and concentrate.[1][3]

• Purification:

  • The crude oil is often pure enough for hydrolysis. For analytical grade, purify via flash chromatography (

    , 10-20% EtOAc in Hexane).[1]

Protocol B: Synthesis of 4-Amino-1-Benzylpiperidine-4-Carboxylic Acid

Target Application: Constrained

-amino acids (Peptidomimetics).[1]

Reagents:

• Diethyl acetamidomalonate (21.7 g, 100 mmol) – Replaces diethyl malonate.[1]

• -Benzyl-bis(2-chloroethyl)amine (Free base, 100 mmol).[1]

• Sodium Ethoxide (21% wt in Ethanol, 2.2 equiv) or NaH/DMF.[1]

Modifications from Protocol A:

• Base Selection: The acetamido group is sensitive to harsh bases. Sodium Ethoxide (NaOEt) in Ethanol is the preferred "classic" condition to prevent deacetylation during the reaction, although NaH/DMF can be used if temperature is strictly controlled (<60°C).

• Reaction Time: Due to the increased steric bulk of the acetamido group, the cyclization is slower. Reflux in ethanol (78°C) for 12–24 hours is standard.[1]

Hydrolysis (Deprotection) Workflow: To convert the intermediate ester-amide to the free amino acid:

• Decarboxylation/Hydrolysis: Reflux the cyclized intermediate in 48% HBr or 6M HCl for 12 hours.

• This harsh step performs three functions simultaneously:

  • Hydrolyzes the ethyl esters.

  • Decarboxylates one carboxyl group (gem-dicarboxylic acids are unstable).[1]

  • Cleaves the acetyl protection on the amine.

• Result: 4-amino-1-benzylpiperidine-4-carboxylic acid dihydrobromide/chloride.

Data Analysis & Validation

Table 1: Troubleshooting & Optimization Parameters

Variable	Observation	Recommendation
Solvent	Reaction is sluggish in Ethanol.	Switch to DMF or DMSO (Dipolar Aprotic).[1] Increases reaction rate by stabilizing the cation, leaving the enolate "naked" and more reactive.
Concentration	Formation of gummy polymers.	Dilution Effect: High concentration favors intermolecular polymerization. Run reaction at 0.1 M - 0.2 M to favor intramolecular cyclization.[1]
Base	Low yield with Acetamidomalonate.	Ensure base is anhydrous. Water kills the enolate. If using NaOEt, prepare fresh from Na metal.
Appearance	Product is a dark tar.	Oxidation of the amine.[3] Ensure vigorous Argon purging throughout the heating phase.

Analytical Validation (Self-Validating System)

• NMR (

  ):

  • Success Indicator: Disappearance of the discrete methylene triplets of the chloroethyl starting material (

    ppm).

  • Cyclization Indicator: Appearance of broad multiplets for the piperidine ring protons (

    ppm) and the preservation of the benzyl benzylic protons ( ppm).

• IR Spectroscopy:

  • Shift in carbonyl stretch. Malonate diesters (

    ) vs. Free Amino Acid (Broad band and carboxylate asymmetric stretch ).[1]

Workflow Visualization

The following diagram details the post-reaction processing, critical for isolating the zwitterionic amino acid product.

Figure 2: Isolation workflow for zwitterionic piperidine amino acids.

References

• Organic Syntheses. 1-tert-Butyloxycarbonyl-4-((9-fluorenylmethyloxycarbonyl)amino)-piperidine-4-carboxylic Acid.[1] Org.[4][5][6] Synth. 2002, 79, 176. [Link][1]

• National Institutes of Health (NIH). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Int J Mol Sci. 2020. [Link]

• Master Organic Chemistry. The Malonic Ester Synthesis. [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing Boc-deprotection yield for piperidine malonate derivatives

Topic: Optimization of Yield & Purity for Piperidine Malonate Derivatives Document ID: TS-CHEM-BOC-PM-04 Last Updated: February 17, 2026 Status: Active

Executive Summary: The "Balancing Act"

Removing a Boc group from a piperidine ring containing a malonate side chain presents a specific chemoselective challenge. You are balancing two competing factors:

• Kinetic necessity: You need strong acid to cleave the carbamate (Boc).

• Thermodynamic instability: Malonate diesters are susceptible to acid-catalyzed hydrolysis (to the mono-acid) and decarboxylation if the temperature spikes. Furthermore, the resulting tert-butyl cation is an electrophile that can alkylate the nucleophilic

  -carbon of the malonate.

This guide provides the protocols to navigate this balance, prioritizing the isolation of the amine salt to avoid aqueous basic workups that frequently degrade malonates.

Diagnostic Workflow: Select Your Protocol

Before starting, determine your specific constraints using this decision matrix.

Figure 1: Decision matrix for selecting the optimal deprotection condition based on substrate sensitivity.

Critical Troubleshooting (FAQs)

Q1: I see a +56 Da impurity in my LCMS that I cannot remove. What is it?

Diagnosis: This is likely

-butyl alkylation . The Cause: Upon cleavage, the Boc group releases a tert-butyl cation ( -Bu ). While this usually eliminates as isobutylene gas, the malonate -carbon (the central carbon) is nucleophilic. The cation can attack this position, or alkylate the newly liberated piperidine nitrogen. The Fix: You must use a cation scavenger .

• Protocol: Add Triethylsilane (TES) (2–5 equivalents) to your reaction mixture. TES acts as a hydride donor, quenching the

  -Bu cation into isobutane, which is inert and volatile.

• Why not Anisole? Anisole is a common scavenger, but it forms a non-volatile alkylated byproduct that can be hard to separate from oily piperidine salts.

Q2: My yield is low, and NMR shows a mono-ester/mono-acid.

Diagnosis: Acid-Catalyzed Hydrolysis . The Cause: Water entered the system. Malonates hydrolyze rapidly in the presence of strong acid and water. The Fix:

• Strict Anhydrous Conditions: Use commercially available anhydrous 4M HCl in Dioxane or dry your DCM over molecular sieves before adding TFA.

• Avoid Aqueous Workup: Do not wash with aqueous NaHCO

  to neutralize. The basic pH during the wash can saponify the malonate. Instead, precipitate the product as the salt (see Protocol A).

Q3: The product is a sticky, hygroscopic gum that won't crystallize.

Diagnosis: Solvent occlusion in the salt lattice. The Fix:

• Trituration: After removing the acid, redissolve the gum in a minimum amount of cold methanol or DCM.

• Precipitation: Add 10 volumes of Diethyl Ether (or MTBE) dropwise with vigorous stirring. The piperidine salt should crash out as a white powder.

• Lyophilization: If it remains gummy, dissolve in water/MeCN and lyophilize (freeze-dry).

Optimized Experimental Protocols

Method A: The "Clean Salt" Protocol (HCl/Dioxane)

Best for: Standard methyl/ethyl malonates where isolation ease is prioritized.

Rationale: HCl in Dioxane allows for the removal of the Boc group without introducing water. The resulting Hydrochloride salt is often a stable solid, avoiding the need for a basic extraction that endangers the ester.

Step-by-Step:

• Dissolution: Dissolve 1.0 equiv of the Boc-piperidine malonate in anhydrous 1,4-dioxane (concentration ~0.1 M).

  • Note: If solubility is poor, add a minimum amount of DCM.

• Acid Addition: At 0°C (ice bath), add 5–10 equiv of 4M HCl in Dioxane dropwise.

  • Critical: Do not let the temperature rise above RT. Heat risks decarboxylation.

• Reaction: Stir at Room Temperature (RT) for 1–3 hours. Monitor by TLC (stain with Ninhydrin) or LCMS.

  • Endpoint: Disappearance of starting material.

• Workup (Precipitation):

  • Dilute the reaction mixture with anhydrous Diethyl Ether (approx. 5x reaction volume).

  • The product should precipitate as a white solid.

  • Filter the solid under nitrogen or argon.

  • Wash the filter cake 3x with Et

    O to remove excess HCl and isobutylene byproducts.

• Drying: Dry under high vacuum to remove trace dioxane.

Method B: The "Scavenger" Protocol (TFA/TES)

Best for: Substrates showing +56 Da impurities or electron-rich side chains.

Rationale: Trifluoroacetic acid (TFA) generates the

-butyl cation rapidly. Triethylsilane (TES) intercepts this cation irreversibly.

Step-by-Step:

• Dissolution: Dissolve 1.0 equiv of substrate in anhydrous DCM (0.1 M).

• Scavenger Addition: Add 2.0–5.0 equiv of Triethylsilane (TES) .

  • Visual Check: The solution should remain clear.

• Acid Addition: Add TFA (ratio 1:1 v/v with DCM) dropwise at 0°C.

• Reaction: Stir at 0°C for 15 mins, then warm to RT for 1–2 hours.

• Workup (Evaporation):

  • Concentrate the mixture in vacuo (rotary evaporator) at < 35°C. Do not heat excessively.

  • Azeotrope: Add Toluene and re-evaporate (2x) to remove residual TFA.

• Isolation:

  • The residue will be the TFA salt.

  • Triturate with cold Hexanes/Ether to remove the silylated scavenger byproducts.

Mechanistic Insight

Understanding the "Why" helps prevent the "What went wrong."

Figure 2: The fate of the tert-butyl cation. Without a scavenger (TES), the cation can attack the malonate. With TES, it is safely reduced to isobutane.

Data Summary Table: Reagent Comparison

Feature	TFA / DCM	HCl / Dioxane	HCl / MeOH
Acidity	Strong (pKa ~ -0.25)	Strong (pKa ~ -6)	Strong
Malonate Stability	Good (if dry)	Excellent	Poor (Risk of Transesterification)
Scavenger Compatible?	Yes (Best with TES)	Yes	No (Solvent reacts)
Salt Form	Trifluoroacetate (Hygroscopic)	Hydrochloride (Often Solid)	Hydrochloride
Rec. Protocol	Method B	Method A	Not Recommended

References

• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 M). Journal of Peptide Research, 58(4), 338-341. [https://doi.org/10.1034/j.1399-